4-(2,3-Dihydro-1,4-benzodioxin-6-yl)but-3-en-2-one
Cat. No. B8691050
M. Wt: 204.22 g/mol
InChI Key: OHCGMQFPBKFWBB-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US04511391
Procedure details
(i)(b) 1-(3,4-Ethylenedioxyphenyl)but-1-en-3-one was prepared from 3,4-ethylenedioxybenzaldehyde and acetone following essentially the same procedure as that described in Example 1 part (i). The product was obtained as a crystalline solid, mp 80° C.
[Compound]
Name
( i )
Quantity
0 (± 1) mol
Type
reactant
Reaction Step Two
Identifiers
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REACTION_CXSMILES
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[CH2:1]1[CH2:12][O:11][C:10]2[CH:9]=[CH:8][C:5]([CH:6]=O)=[CH:4][C:3]=2[O:2]1>CC(C)=O>[CH2:1]1[CH2:12][O:11][C:10]2[CH:9]=[CH:8][C:5]([CH:6]=[CH:10][C:3](=[O:2])[CH3:4])=[CH:4][C:3]=2[O:2]1
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Inputs
Step One
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Name
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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C1OC=2C=C(C=O)C=CC2OC1
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Name
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Quantity
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0 (± 1) mol
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Type
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solvent
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Smiles
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CC(=O)C
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Step Two
[Compound]
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Name
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( i )
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Quantity
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0 (± 1) mol
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Type
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reactant
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Smiles
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Conditions
Other
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Conditions are dynamic
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1
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Details
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See reaction.notes.procedure_details.
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Workups
CUSTOM
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Type
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CUSTOM
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Details
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The product was obtained as a crystalline solid, mp 80° C.
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Outcomes
Product
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Name
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|
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Type
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product
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Smiles
|
C1OC=2C=C(C=CC2OC1)C=CC(C)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
